Cas no 132951-61-2 (5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI))
132951-61-2 structure
Product Name:5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI)
CAS No:132951-61-2
MF:C15H13FN2O
MW:256.274926900864
CID:152093
PubChem ID:131567
Update Time:2025-04-19
5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI)
- (4-fluorophenyl)-alpha-methyl-5-benzoxazole methylamine
- N-ethyl-2-(4-fluorophenyl)-1,3-benzoxazol-5-amine
- S-Flopa
- DTXSID10157877
- AKOS025126803
- 132951-61-2
-
- Inchi: 1S/C15H13FN2O/c1-2-17-12-7-8-14-13(9-12)18-15(19-14)10-3-5-11(16)6-4-10/h3-9,17H,2H2,1H3
- InChI Key: AWAAHDPOYMRMOQ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=NC2C=C(C=CC=2O1)NCC
Computed Properties
- Exact Mass: 256.10129
- Monoisotopic Mass: 256.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 38.1Ų
Experimental Properties
- Density: 1.249
- Boiling Point: 376.6°Cat760mmHg
- Flash Point: 181.6°C
- Refractive Index: 1.633
- PSA: 38.06
5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI) Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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